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Compound of Interest

Compound Name: 5-Bromo-4-fluoropicolinic acid

Cat. No.: B13330755

Get Quote

As a Senior Application Scientist, I cannot overstate the importance of precision when handling

halogenated pyridine derivatives like 5-Bromo-4-fluoropicolinic acid. This compound is not

merely "organic waste"; its dual-halogenated nature (bromine and fluorine) and acidic

functionality dictate a specific disposal pathway essential for regulatory compliance (RCRA)

and environmental stewardship.

Improper disposal of fluorinated aromatics can lead to the formation of hydrofluoric acid (HF)

and brominated dioxins during standard low-temperature incineration. Therefore, this guide

prioritizes segregation and waste stream integrity to ensure downstream destruction efficiency.

Chemical Identity & Hazard Profile
Before initiating any disposal workflow, verify the material identity and associated hazards.[1][2]

This data determines the waste code and safety precautions.
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Parameter Technical Specification

Chemical Name 5-Bromo-4-fluoropicolinic acid

CAS Number 1211582-26-1

Molecular Formula C₆H₃BrFNO₂

Physical State Solid (White to off-white powder)

Acidity (pKa) ~3.07 (Predicted) - Reacts with bases

Primary Hazards (GHS)
Skin Irrit. 2 (H315), Eye Irrit. 2 (H319), STOT SE

3 (H335)

Critical Chemical Feature

Contains Fluorine (F) and Bromine (Br).[3][4][5]

[6][7][8][9][10] Must be treated as Halogenated

Waste.

Disposal Decision Matrix
The following logic flow dictates the correct waste stream for 5-Bromo-4-fluoropicolinic acid
based on its physical state and mixture composition.
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Figure 1: Decision matrix for segregating 5-Bromo-4-fluoropicolinic acid waste streams. Note

that liquid waste containing this compound defaults to "Halogenated" regardless of the solvent

due to the F/Br content.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Use this for expired reagents, surplus solids, or product degradation.
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Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar with

a screw-top lid. Avoid metal containers due to potential acidic corrosion.

Transfer:

Work inside a chemical fume hood to contain dust.

Transfer the solid directly into the waste container.

Do not dissolve the solid in solvent solely for disposal; this increases waste volume and

cost.

Labeling:

Affix a hazardous waste tag immediately.

Mandatory Description: "Waste 5-Bromo-4-fluoropicolinic acid, Solid."

Hazard Checkboxes: Check "Toxic" and "Irritant."

Constituents: Explicitly list "Fluorine" and "Bromine" content if the tag allows; this alerts the

disposal facility to use high-temperature incineration.

Protocol B: Liquid Waste (Solutions)
Use this for reaction mixtures, HPLC effluents, or mother liquors.

Segregation Rule: Because 5-Bromo-4-fluoropicolinic acid contains halogens, the entire

solution is classified as Halogenated Waste, even if the solvent is non-halogenated (e.g.,

methanol or acetone).

Compatibility Check:

Ensure the waste container does not contain strong bases (e.g., NaOH, KOH) or strong

oxidizers. Mixing an acid with a base in a closed waste drum can cause pressurization and

explosion.
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Self-Validating Step: Measure the pH of the waste stream before addition. If pH > 10,

neutralize carefully in a beaker before adding to the main waste carboy.

Collection:

Pour into the "Halogenated Solvent Waste" carboy.

Cap the carboy immediately after use.

Labeling:

Update the waste log to include "5-Bromo-4-fluoropicolinic acid (

Protocol C: Contaminated Debris
Use this for gloves, weigh boats, and paper towels.

Collection: Place all contaminated disposables into a clear, heavy-duty plastic bag (minimum

4 mil thickness).

Sharps: If glass pipettes or needles are contaminated, they must go into a rigid "Sharps"

container, not the soft trash.

Sealing: Twist and tape the bag neck (gooseneck seal) to prevent volatile emissions.

Disposal: Place the sealed bag into the laboratory's solid hazardous waste drum (often a

fiber drum with a liner).

Emergency Procedures: Spills & Exposure
Scenario: Powder Spill (>1 gram) inside Fume Hood

Alert: Notify nearby personnel.

PPE: Wear nitrile gloves (double-gloved recommended), lab coat, and safety goggles.

Containment: Cover the spill with a damp paper towel to prevent dust dispersion.

Cleanup:
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Scoop up the material using a dustpan or stiff card.

Wipe the surface with a soap/water solution.[2]

Verification: Check surface pH with litmus paper to ensure all acid residues are removed.

Disposal: Place all cleanup materials into Stream C (Solid Hazardous Debris).

Scenario: Skin/Eye Contact[7]

Eyes: Rinse immediately with water for 15 minutes. Hold eyelids open.

Skin: Wash with soap and water.[2] Do not use organic solvents (ethanol/acetone) on skin,

as they may increase absorption.

Regulatory & Scientific Context
Why Segregation Matters: Standard organic waste is often used as "fuel blending" for cement

kilns. However, fluorinated compounds require High-Temperature Incineration (>1100°C) to

break the strong C-F bond and specialized scrubbers to capture the resulting Hydrogen

Fluoride (HF) gas [1]. Failure to segregate halogenated waste can damage incinerator linings

and release toxic emissions.

RCRA Compliance: While 5-Bromo-4-fluoropicolinic acid is not explicitly P-listed or U-listed,

it falls under the characteristic of Toxic and potentially Corrosive (if in aqueous solution with pH

< 2). It must be managed as a hazardous waste under 40 CFR 261 [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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